2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-(3,4-dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C14H19NOS/c1-11-5-6-13(9-12(11)2)17-10-14(16)15-7-3-4-8-15/h5-6,9H,3-4,7-8,10H2,1-2H3
• InChI Key: TWGHQCBGCSGKTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SCC(=O)N2CCCC2)C
• Molecular Formula: C14H19NOS
• Molecular Weight: 249.37 g/mol

Description

2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone is a chemical compound that belongs to the class of pyrrolidin-1-yl compounds. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Mechanism of Action

The exact mechanism of action of 2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone is not fully understood. However, it has been suggested that this compound may exert its effects by modulating various signaling pathways in the body, including the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone exhibits various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone in lab experiments is its potential therapeutic effects in various diseases. However, one of the limitations of using this compound is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone. One of the most promising directions is the development of novel synthetic methods for the production of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various diseases. Finally, the development of more effective formulations of this compound may improve its bioavailability and efficacy in future studies.

Synthesis Methods

The synthesis of 2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone involves the reaction of 3,4-dimethylphenylmagnesium bromide with ethyl pyrrolidin-1-yl ketone followed by the addition of sulfur. The resulting compound is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

2-(3,4-Dimethylphenyl)sulfanyl-1-pyrrolidin-1-ylethanone has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potential therapeutic effects in various diseases such as cancer, Alzheimer's disease, and inflammation.